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Compound of Interest

Compound Name: PF8-TAA

Cat. No.: B565869

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the deposition of high-quality thin films of
the conjugated polymer Poly(9,9-dioctylfluorene-alt-N-(4-sec-butylphenyl)-diphenylamine),
commonly known as PF8-TAA or TFB. This material is widely utilized as a hole transport layer
(HTL) in various organic electronic devices, including Organic Light-Emitting Diodes (OLEDS)
and Perovskite Solar Cells. The following sections detail solution preparation and deposition
protocols for spin coating, doctor blading, and inkjet printing, along with typical characterization
data.

Introduction to PF8-TAA

PF8-TAA is a semiconducting polymer valued for its excellent hole mobility and solution
processability. Its chemical structure consists of alternating dioctylfluorene and triphenylamine
units. This composition provides good solubility in common organic solvents and favorable
energy levels for efficient hole injection and transport in optoelectronic devices.

Chemical Structure of PF8-TAA:
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Deposition Parameters

Temperature Concentration Spin Speed / Blade Gap

AN

Morphology Thickness Roughness

Device Performance

Click to download full resolution via product page

 To cite this document: BenchChem. [Application Notes and Protocols for Thin Film
Deposition of PF8-TAA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565869#thin-film-deposition-techniques-for-pf8-taa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

